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Compound of Interest

Compound Name: (R)-2-Methylpyrrolidine

Cat. No.: B1222950 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(R)-2-Methylpyrrolidine is a valuable chiral building block in pharmaceutical and chemical

synthesis. Its safe handling is paramount to ensure the well-being of laboratory personnel and

the integrity of research. This in-depth technical guide provides comprehensive safety

information, handling procedures, and emergency protocols tailored for research and

development environments.

Core Safety and Hazard Information
(R)-2-Methylpyrrolidine is classified as a hazardous substance with multiple risk factors. It is a

highly flammable liquid and vapor, harmful if swallowed, and causes severe skin burns and eye

damage.[1] Adherence to strict safety protocols is mandatory when handling this compound.

Physicochemical and Toxicological Data
A summary of the key quantitative data for (R)-2-Methylpyrrolidine is presented in the table

below for easy reference and comparison.
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Property Value Source

Molecular Formula C₅H₁₁N [1][2][3]

Molecular Weight 85.15 g/mol [1][2][3]

Appearance Colorless to light yellow liquid [3]

Density 0.842 g/mL at 25 °C [2][3]

Boiling Point 97-99 °C at 744 mmHg [4]

Flash Point 7.22 °C (45.0 °F) - closed cup [2]

Refractive Index n20/D 1.4353 [2]

Acute Toxicity, Oral
Harmful if swallowed (Acute

Tox. 4)
[1][2]

Skin Corrosion/Irritation
Causes severe skin burns

(Skin Corr. 1B)
[1][2]

Serious Eye Damage/Irritation Causes serious eye damage [1]

Safe Handling and Storage Protocols
Proper handling and storage procedures are critical to minimize the risks associated with (R)-2-
Methylpyrrolidine.

Personal Protective Equipment (PPE)
When handling (R)-2-Methylpyrrolidine, the following personal protective equipment is

mandatory:

Eye Protection: Chemical splash goggles and a face shield.[2]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[5]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[5]

[6]
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Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

A type ABEK (EN14387) respirator filter is recommended.[2][6]

Handling
Wash thoroughly after handling.[5]

Remove contaminated clothing and wash before reuse.[5]

Ground and bond containers when transferring material to prevent static discharge.[5]

Avoid contact with eyes, skin, and clothing.[5]

Use only in a well-ventilated area, preferably under a chemical fume hood.[6][7]

Keep away from heat, sparks, and open flames.[5][6]

Use non-sparking tools.[5]

Storage
Store in a cool, dry, well-ventilated area away from incompatible substances.[5]

Keep in a flammables-area.[5]

Isolate from oxidizing materials and acids.[5]

Keep container tightly closed.[6][7]

Recommended storage temperature is 2-8°C.[2][3]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.

First Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg431-2014.pdf
https://www.thepsci.eu/news-updates/oecd-publishes-new-test-guidelines-for-in-vitro-test-methods-to-predict-eye-irritation-and-corrosion/
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.thepsci.eu/news-updates/oecd-publishes-new-test-guidelines-for-in-vitro-test-methods-to-predict-eye-irritation-and-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.thepsci.eu/news-updates/oecd-publishes-new-test-guidelines-for-in-vitro-test-methods-to-predict-eye-irritation-and-corrosion/
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.thepsci.eu/news-updates/oecd-publishes-new-test-guidelines-for-in-vitro-test-methods-to-predict-eye-irritation-and-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg431-2014.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Get medical

aid immediately.[5]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical aid immediately.[5]

Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately. If the victim is

fully conscious, give a cupful of water. Never give anything by mouth to an unconscious

person.[5]

Inhalation: If inhaled, remove to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical aid.[5]

Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide. Water mist may be used to cool closed containers.[6]

Specific Hazards: Flammable liquid and vapor. Containers may explode when heated.

Vapors may form explosive mixtures with air.[6]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-

demand, MSHA/NIOSH (approved or equivalent) and full protective gear.[6]

Accidental Release Measures
In case of a spill, follow a structured response to ensure safety and minimize environmental

contamination. The logical workflow for handling a chemical spill of (R)-2-Methylpyrrolidine is

illustrated in the diagram below.
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Workflow for (R)-2-Methylpyrrolidine Spill Response

Spill Occurs

Evacuate Immediate Area

Alert Others & Initiate Emergency Procedures

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Respirator, Protective Clothing)

Control Ignition Sources
(Turn off equipment, no sparks or flames)

Ventilate the Area (If safe to do so)

Contain the Spill
(Use inert absorbent material like vermiculite or sand)

Collect Absorbed Material
(Use non-sparking tools)

Place in a Suitable, Labeled Container for Disposal

Decontaminate the Spill Area

Dispose of Waste According to Regulations

Report the Incident

Click to download full resolution via product page

Workflow for handling a chemical spill.
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Experimental Protocols for Safety Assessment
The hazard classifications of (R)-2-Methylpyrrolidine are determined through standardized

experimental protocols. Below are summaries of the methodologies for key toxicological and

flammability tests.

Flash Point Determination
The flash point is determined using a closed-cup method as specified by standards such as

ASTM D93 or ISO 2719.

Principle: A sample of the liquid is heated in a closed cup at a controlled rate. An ignition

source is periodically introduced into the vapor space above the liquid. The flash point is the

lowest temperature at which the vapors ignite.[8][9][10]

Apparatus: Pensky-Martens closed-cup tester.[8][11]

Procedure:

The sample is placed in the test cup.

The cup is heated at a slow, constant rate.

The sample is stirred to ensure temperature uniformity.

At specified temperature intervals, the ignition source is applied.

The temperature at which a flash is observed is recorded as the flash point.[8]

Acute Oral Toxicity
The acute oral toxicity is assessed according to OECD Test Guideline 420 (Fixed Dose

Procedure), 423 (Acute Toxic Class Method), or 425 (Up-and-Down Procedure).[12]

Principle: The test substance is administered orally to a group of animals at one of the

defined dose levels. The animals are observed for signs of toxicity and mortality.[4]

Species: Typically rats are used.[13]
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Procedure (General):

Animals are fasted prior to dosing.

The substance is administered by gavage.

Animals are observed for a set period (e.g., 14 days) for signs of toxicity and mortality.[14]

[15]

The dose at which toxicity or mortality is observed determines the classification.

Skin Corrosion/Irritation
The potential for skin corrosion and irritation is evaluated following OECD Test Guideline 404

(Acute Dermal Irritation/Corrosion) or in vitro methods like OECD TG 431 and 439.[7][16][17]

Principle (In Vivo - TG 404): A single dose of the substance is applied to a small area of the

skin of an animal (typically a rabbit). The area is observed for signs of erythema (redness)

and edema (swelling).[18]

Procedure (In Vivo - TG 404):

A small area of the animal's back is shaved.

The test substance is applied to the skin and covered with a gauze patch.

The patch is removed after a specified time (e.g., 4 hours).

The skin is observed and scored for irritation at various time points (e.g., 1, 24, 48, and 72

hours) after patch removal.[16]

Eye Irritation/Corrosion
The potential for eye irritation and corrosion is determined according to OECD Test Guideline

405 (Acute Eye Irritation/Corrosion).[3][5]

Principle: A single dose of the substance is applied to one eye of an animal (typically a

rabbit), with the other eye serving as a control. The eyes are examined for corneal opacity,
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iris lesions, and conjunctival redness and swelling.[1][5]

Procedure:

The test substance is instilled into the conjunctival sac of one eye.

The eye is observed and scored for irritation at specific intervals (e.g., 1, 24, 48, and 72

hours) after application.[5]

The reversibility of any observed effects is also assessed.

Toxicological Profile and Signaling Pathways
The toxicity of pyrrolidine derivatives can be attributed to various mechanisms. While specific

signaling pathways for (R)-2-Methylpyrrolidine are not extensively detailed in publicly

available literature, the broader class of pyrrolidine-containing compounds has been shown to

interact with various biological targets. For instance, some pyrrolidine derivatives act as

inhibitors of Toll-like receptor (TLR) signaling pathways, which are crucial in the innate immune

response and inflammation.[19] Others have been investigated for their roles as antagonists of

chemokine receptors or inhibitors of enzymes like DNA gyrase.[20][21] The corrosive nature of

(R)-2-Methylpyrrolidine is likely due to its basicity, causing chemical burns upon contact with

tissues. Further research is needed to elucidate the specific molecular mechanisms and

signaling pathways involved in the toxicity of (R)-2-Methylpyrrolidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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